Cas no 1181595-97-0 (4-Fluoro-3-(4-T-butylphenyl)benzoic acid)

4-Fluoro-3-(4-T-butylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a tert-butylphenyl substituent, offering unique steric and electronic properties. Its structural features, including the electron-withdrawing fluorine atom and bulky tert-butyl group, make it a valuable intermediate in organic synthesis, particularly for constructing complex molecules with tailored reactivity. The compound’s stability and solubility profile enhance its utility in pharmaceutical and agrochemical research, where it may serve as a precursor for active ingredients or functional materials. Its well-defined crystalline form facilitates purification and characterization, ensuring reproducibility in synthetic applications. This compound is particularly suited for studies requiring precise modulation of aromatic systems.

4-Fluoro-3-(4-T-butylphenyl)benzoic acid structure

1181595-97-0 structure

Product Name:4-Fluoro-3-(4-T-butylphenyl)benzoic acid

CAS No:1181595-97-0

MF:C₁₇H₁₇FO₂

MW:272.314088582993

MDL:MFCD11933752

CID:2620630

PubChem ID:39233007

Update Time:2025-06-07

4-Fluoro-3-(4-T-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD11933752
- 4-FLUORO-3-(4-T-BUTYLPHENYL)BENZOIC ACID
- 1181595-97-0
- 4'-(tert-Butyl)-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID50653540
- 4'-tert-Butyl-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 4-Fluoro-3-(4-t-butylphenyl)benzoic acid, 95%
- 4-Fluoro-3-(4-T-butylphenyl)benzoic acid
- MDL： MFCD11933752
- Inchi： 1S/C17H17FO2/c1-17(2,3)13-7-4-11(5-8-13)14-10-12(16(19)20)6-9-15(14)18/h4-10H,1-3H3,(H,19,20)
- InChI Key： KCGXQRHUSXSIJB-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

Exact Mass: 272.12125794Da
Monoisotopic Mass: 272.12125794Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 37.3Å²

4-Fluoro-3-(4-T-butylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328324-5 g	4-Fluoro-3-(4-t-butylphenyl)benzoic acid, 95%; .	1181595-97-0	95%	5g	€1159.00	2023-06-21
abcr	AB328324-5g	4-Fluoro-3-(4-t-butylphenyl)benzoic acid, 95%; .	1181595-97-0	95%	5g	€1159.00	2025-02-15